molecular formula C10H10ClN3O2 B8394479 ethyl (4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetate

ethyl (4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetate

Cat. No.: B8394479
M. Wt: 239.66 g/mol
InChI Key: CNCJJFYXDDFPBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClN3O2

Molecular Weight

239.66 g/mol

IUPAC Name

ethyl 2-(4-chloropyrrolo[3,2-d]pyrimidin-5-yl)acetate

InChI

InChI=1S/C10H10ClN3O2/c1-2-16-8(15)5-14-4-3-7-9(14)10(11)13-6-12-7/h3-4,6H,2,5H2,1H3

InChI Key

CNCJJFYXDDFPBX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C=CC2=C1C(=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (200 mg) in N,N-dimethylformamide (1.3 mL) was added cesium carbonate (615 mg) under ice-cooling, and the mixture was stirred while warming to room temperature for 15 min. To the reaction mixture was added ethyl bromoacetate (326 mg), and the mixture was stirred at room temperature for 2.5 hrs. The reaction mixture was diluted with water (20 mL) and extracted with ethyl acetate (20 mL×3). The organic layer washed with saturated brine (20 mL×3) and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was subjected to silica gel column chromatography (silica gel, eluent:hexane/ethyl acetate=90/10→0/10). The object fraction was concentrated under reduced pressure and dried to give the title compound (210 mg) as white powder crystals.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
615 mg
Type
reactant
Reaction Step Two
Quantity
326 mg
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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